Cas no 14143-13-6 (Phosphoric acid,diethyl 3-ethyl-4-nitrophenyl ester (8CI))

• Product Name: Phosphoric acid,diethyl 3-ethyl-4-nitrophenyl ester (8CI)
• CAS No: 14143-13-6
• MF: C₁₂H₁₈NO₆P
• MW: 303.248184680939
• CID: 220455
• PubChem ID: 280815
• Update Time: 2025-04-19

Phosphoric acid,diethyl 3-ethyl-4-nitrophenyl ester (8CI) Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid,diethyl 3-ethyl-4-nitrophenyl ester (8CI)
• diethyl (3-ethyl-4-nitrophenyl) phosphate
• AC1L5T4M
• AC1Q1YC5
• AG-J-30091
• AR-1I4515
• CTK4C2624
• diethyl 3-ethyl-4-nitrophenyl phosphate
• NSC132985
• Phosphorsaeure-diethylester-(3-ethyl-4-nitro-phenylester)
• Phosphorsaeure-diethylester-< 3-ethyl-4-nitro-phenylester>
• NSC-132985
• 14143-13-6
• DTXSID20299813

• Inchi： 1S/C12H18NO6P/c1-4-10-9-11(7-8-12(10)13(14)15)19-20(16,17-5-2)18-6-3/h7-9H,4-6H2,1-3H3
• InChI Key： IMPRGJFTSVZFMH-UHFFFAOYSA-N
• SMILES： P(=O)(OCC)(OCC)OC1C=CC(=C(C=1)CC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 303.08724
• Monoisotopic Mass: 303.08717429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 90.6Ų

Experimental Properties

• PSA: 87.9
• LogP: 4.24030